2-Chloro-3-(4-fluorophenyl)quinoline

• CAS No.: 85273-99-0
• Molecular Formula: C15H9ClFN
• Molecular Weight: 257.69 g/mol
• IUPAC Name: 2-chloro-3-(4-fluorophenyl)quinoline
• InChI: InChI=1S/C15H9ClFN/c16-15-13(10-5-7-12(17)8-6-10)9-11-3-1-2-4-14(11)18-15/h1-9H
• InChI Key: KRZIUCWIMUOCTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=N2)Cl)C3=CC=C(C=C3)F

Description

2-Chloro-3-(4-fluorophenyl)quinoline (CAS 105189-21-7) is a versatile halogenated quinoline derivative serving as a key synthetic intermediate in medicinal chemistry and drug discovery. With the molecular formula C15H9ClFN and a molecular weight of 257.69, this compound is of significant interest for constructing complex molecules, particularly through metal-catalyzed cross-coupling reactions such as the Suzuki-Miyaura reaction, which is widely used to create polyarylquinoline structures . Quinoline scaffolds are extensively investigated for their potent biological activities . This compound is a valuable precursor for developing novel anticancer agents, as quinoline derivatives have demonstrated mechanisms of action that include growth inhibition by cell cycle arrest, apoptosis induction, angiogenesis inhibition, and disruption of cell migration . Furthermore, the chloroquinoline substructure is a classic pharmacophore in antimalarial research . Researchers utilize this high-purity building block to synthesize and explore new chemical entities for a range of pharmacological applications. This product is For Research Use Only and is not intended for diagnostic or therapeutic purposes.

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated that derivatives of 2-chloro-3-(4-fluorophenyl)quinoline exhibit significant antimicrobial properties. For instance, studies have shown that compounds featuring the quinoline structure can inhibit the growth of various pathogens, including Staphylococcus aureus and Escherichia coli . These compounds are often synthesized through methods such as the Vilsmeier-Haack reaction, which allows for efficient production with high yields .

Compound Type	Activity	Reference
2-Chloroquinoline derivatives	Antibacterial
Azetidin-2-one fused derivatives	Antifungal

Anticancer Properties

The compound has also been investigated for its anticancer potential. Certain derivatives have been found to exhibit antiproliferative activity against various cancer cell lines, including RPMI-8226 (leukemia) and HCT-116 (colon cancer). These studies suggest that modifications at specific positions on the quinoline ring enhance biological activity, making them promising candidates for further development .

Cancer Cell Line	IC50 Value (µM)	Reference
RPMI-8226	0.45 - 0.91
HCT-116	0.98 - 2.98

Suzuki-Miyaura Coupling

A prominent method for synthesizing 2-chloro-3-(4-fluorophenyl)quinoline involves the Suzuki-Miyaura cross-coupling reaction. This reaction utilizes palladium catalysts to facilitate the coupling of arylboronic acids with halogenated quinolines, resulting in high yields of the desired products .

One-Pot Synthesis

Recent advancements have introduced one-pot synthesis techniques that streamline the production of functionalized quinolines. This method reduces the number of steps and reagents required, making it more efficient and environmentally friendly .

Potential Therapeutic Uses

Given its diverse biological activities, this compound shows promise in several therapeutic areas:

• Antimalarial : Certain derivatives have demonstrated potential against malaria parasites.
• Anti-inflammatory : The ability to inhibit COX enzymes suggests applications in treating inflammatory diseases.
• Antiviral : Some studies indicate efficacy against viral infections, warranting further investigation into its antiviral properties .

Comparison with Similar Compounds

Key Observations :

• Substituent Position: Chlorine at the 2-position (as in the target compound) vs. 4-position (compound 2e) alters electronic distribution.
• Fluorine vs. Trifluoromethyl : The 4-fluorophenyl group provides moderate electron-withdrawing effects, while the trifluoromethyl group in significantly increases lipophilicity (LogP 5.7 vs. ~4.5), impacting membrane permeability.
• Steric Effects : Bulkier substituents (e.g., phenyl at 2-position in 2e) reduce rotational freedom, which may affect binding to biological targets .

Q & A

Q. What are the most reliable synthetic routes for 2-chloro-3-(4-fluorophenyl)quinoline, and how can reaction efficiency be optimized?

• Methodological Answer : The compound can be synthesized via 1,3-dipolar cycloaddition (click chemistry) using Cu(I)-catalyzed reactions between azidomethyl-quinoline intermediates and alkynes, achieving yields >90% . Alternatively, Wittig reactions are employed for introducing substituents, though phosphine oxide byproducts reduce atom economy. Optimization strategies include:

• Using microwave-assisted synthesis to reduce reaction time.
• Purification via column chromatography with silica gel (hexane:ethyl acetate gradients).
• Monitoring reaction progress by TLC or LC-MS to minimize side products .

Q. What spectroscopic and crystallographic techniques are critical for characterizing 2-chloro-3-(4-fluorophenyl)quinoline derivatives?

• Methodological Answer :

• NMR : $^1H$ and $^{13}C$ NMR (in CDCl$_3$/DMSO-d$_6$) to confirm substituent positions and purity.
• Mass Spectrometry : High-resolution ESI-MS for molecular ion validation (e.g., [M+H]$^+$) .
• X-ray Crystallography : SHELX programs (e.g., SHELXL) for small-molecule refinement and ORTEP-3 for 3D visualization of crystal packing and halogen bonding interactions .

Q. How are preliminary biological activities (e.g., antimicrobial, antioxidant) evaluated for this compound?

• Methodological Answer :

• Antioxidant Assays : DPPH radical scavenging (IC$_{50}$ values calculated at 517 nm; % inhibition compared to ascorbic acid) .
• Antimicrobial Screening : Broth microdilution (MIC determination against E. coli, S. aureus) per CLSI guidelines .
• Cytotoxicity : MTT assay on normal cell lines (e.g., HL-7702) to establish selectivity indices .

Advanced Research Questions

Q. How do structural modifications at the 3-position of 2-chloro-3-(4-fluorophenyl)quinoline influence antitumor activity?

• Methodological Answer :

• Substituents like benzimidazolyl or oxadiazole groups enhance activity by interacting with DNA topoisomerase II or inducing ROS-mediated apoptosis.
• SAR Studies :
• Replace the 4-fluorophenyl group with electron-withdrawing substituents (e.g., -CF$_3$) to improve membrane permeability.
• Introduce heterocycles (e.g., triazoles) via click chemistry to modulate pharmacokinetics .
• Data Analysis : Compare IC$_{50}$ values across cell lines (e.g., HepG2 vs. SK-OV-3) to identify selectivity patterns .

Q. What mechanistic pathways underlie the pro-apoptotic effects of 2-chloro-3-(4-fluorophenyl)quinoline derivatives?

• Methodological Answer :

• In Vitro Mechanisms :
• Flow cytometry to assess cell cycle arrest (G0/G1 phase via p21/p27 upregulation).
• Western blotting for Bax/Bcl-2 ratio, caspase-3/9 activation, and PARP cleavage .
• In Vivo Validation :
• HepG2 xenograft models (dose: 20 mg/kg, i.p.) with tumor volume measurement and histopathology .

Q. How can computational methods aid in designing derivatives with improved binding to biological targets?

• Methodological Answer :

• Molecular Docking : Use AutoDock Vina to simulate interactions with EGFR or tubulin (PDB ID: 1M17).
• QSAR Models : Train datasets on IC$_{50}$ values and descriptors (e.g., logP, polar surface area) to predict bioactivity .
• MD Simulations : GROMACS for stability analysis of ligand-protein complexes over 100 ns trajectories .

Q. What challenges arise in crystallizing halogenated quinoline derivatives, and how are they resolved?

• Methodological Answer :

• Challenges : Poor crystal growth due to π-π stacking disruptions from chloro/fluoro groups.
• Solutions :
• Slow evaporation (CH$_3$CN/EtOH) at 4°C.
• Co-crystallization with thiourea to stabilize lattice via halogen bonds .

Key Considerations for Contradictory Evidence

• Synthetic Routes : While Wittig reactions () are classical, click chemistry () offers superior atom economy. Researchers must prioritize based on scalability vs. purity needs.
• Biological Targets : Antitumor mechanisms in (apoptosis) contrast with antioxidant pathways in (radical scavenging). Context-dependent target validation is critical.